Samarium(ii)-electrocatalyzed chemoselective reductive alkoxylation of phthalimides†
Organic Chemistry Frontiers Pub Date: 2022-01-14 DOI: 10.1039/D1QO01760H
Abstract
The unprecedented samarium electrocatalyzed reductive alkoxylation of phthalimides in a single step is presented. Under mild conditions, using electrogenerated Sm(II) with TMSCl (trimethyl chlorosilane), N-substituted 3-alkoxyl isoindolin-1-ones are isolated in good to excellent yields with high functional group tolerance.
Recommended Literature
- [1] British Engineering Standards
- [2] Exploration of interactions between membrane proteins embedded in supported lipid bilayers and their antibodies by reflectometric interference spectroscopy-based sensing†
- [3] Boron–boron J coupling constants are unique probes of electronic structure: a solid-state NMR and molecular orbital study
- [4] Insights into first-principles characterization of the monoclinic VO2(B) polymorph via DFT + U calculation: electronic, magnetic and optical properties
- [5] Catalytic asymmetric multicomponent reactions of isocyanide, isothiocyanate and alkylidene malonates†
- [6] A critical study of Brilliant green as a spectrophotometric reagent: the determination of antimony
- [7] Asparagine β-hydroxylation stabilizes the ankyrin repeat domain fold†
- [8] Co-treatment with sulforaphane–zein microparticles enhances the chemopreventive potential of zinc in a 1,2-dimethylhydrazine induced colon carcinogenesis rat model†
- [9] SPME determination of low concentration levels of monoaromatic chemical markers in soils after remediation by supercritical fluid extraction
- [10] Contents
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 95-88-5
-
CAS no.: 490-78-8
-
CAS no.: 452-68-6
-
CAS no.: 110-44-1
-
CAS no.: 2445-76-3
-
CAS no.: 470-17-7
-
4-(Trifluoromethoxy)benzoic acid
CAS no.: 330-12-1
-
3-Chloro-5-nitrobenzotrifluoride
CAS no.: 401-93-4
